Cas no 2228462-17-5 (3-(2-methyloxiran-2-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(2-methyloxiran-2-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 2228462-17-5
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 6221042
• PubChem ID: 165720575
• Update Time: 2025-11-05

3-(2-methyloxiran-2-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyloxiran-2-yl)-1lambda6-thiolane-1,1-dione
• EN300-2007549
• 2228462-17-5

• Inchi： 1S/C7H12O3S/c1-7(5-10-7)6-2-3-11(8,9)4-6/h6H,2-5H2,1H3
• InChI Key： YHGAOMXTJQIGRL-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C1(C)CO1)(=O)=O

Computed Properties

• Exact Mass: 176.05071541g/mol
• Monoisotopic Mass: 176.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55Ų

Additional information on 3-(2-methyloxiran-2-yl)-1lambda6-thiolane-1,1-dione

Exploring 3-(2-methyloxiran-2-yl)-1lambda6-thiolane-1,1-dione (CAS No. 2228462-17-5): A Comprehensive Overview

In the realm of specialized chemical compounds, 3-(2-methyloxiran-2-yl)-1lambda6-thiolane-1,1-dione (CAS No. 2228462-17-5) has garnered significant attention due to its unique structural properties and potential applications. This sulfone-containing epoxide derivative is often discussed in the context of organic synthesis intermediates, pharmaceutical research, and material science innovations. Its molecular architecture, featuring both an oxirane ring and a thiolane-1,1-dione moiety, makes it a versatile building block for designing complex molecules.

Recent trends in green chemistry and sustainable synthesis have amplified interest in compounds like CAS 2228462-17-5. Researchers are exploring its role in catalysis and biodegradable polymer development, aligning with global demands for eco-friendly alternatives. The compound’s epoxide group is particularly noteworthy, as it can participate in ring-opening reactions—a key step in creating functionalized materials or bioactive molecules.

From a drug discovery perspective, 3-(2-methyloxiran-2-yl)-1lambda6-thiolane-1,1-dione has been investigated for its potential as a pharmacophore scaffold. Its ability to modulate enzyme interactions or receptor binding makes it a candidate for targeting metabolic pathways. Queries like "epoxide derivatives in medicine" or "sulfone applications in drug design" reflect growing curiosity about such compounds among professionals and enthusiasts alike.

In industrial settings, the compound’s stability and reactivity balance positions it as a candidate for high-performance coatings or adhesive formulations. Searches for "CAS 2228462-17-5 suppliers" or "thiolane-dione synthesis methods" indicate its commercial relevance. Analytical techniques like NMR spectroscopy and HPLC purity testing are critical for quality control, ensuring consistency in research and production batches.

Despite its niche status, 2228462-17-5 exemplifies how specialized chemicals drive innovation. Discussions on platforms like ResearchGate or PubMed often highlight its utility in cross-coupling reactions or as a precursor for heterocyclic compounds. As synthetic methodologies advance, this compound may unlock new possibilities in agrochemicals or electronic materials, addressing challenges in food security and renewable energy.

To summarize, 3-(2-methyloxiran-2-yl)-1lambda6-thiolane-1,1-dione represents a convergence of structural ingenuity and multidisciplinary applicability. Whether in answering search queries like "epoxide safety profiles" or exploring patent literature, its scientific footprint continues to expand—a testament to the dynamic nature of modern chemistry.